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Compound of Interest

Compound Name: Boc-Asp-Ofm

Cat. No.: B558617

Essential Safety and Handling Guide for Boc-Asp-
Ofm

This guide provides crucial safety and logistical information for the handling and disposal of N-
a-tert-Butoxycarbonyl-L-aspartic acid a-(9-fluorenylmethyl) ester (Boc-Asp-Ofm). As a specific
Safety Data Sheet (SDS) for this compound is not readily available, the following procedures
are based on best practices for handling similar Boc- and Fmoc-protected amino acid
derivatives and general principles of laboratory safety.

Hazard Identification and General Precautions

Boc-Asp-Ofm is a protected amino acid derivative used in organic and peptide synthesis.[1]
While specific toxicity data is limited, compounds of this class are generally considered to be of
low hazard in their solid form. However, the fine powder can be an irritant to the eyes, skin, and
respiratory tract. The primary risks associated with its use often stem from the solvents and
reagents used alongside it, such as during deprotection steps which may involve strong acids
or bases.[2][3]

Key Precautions:

» Always handle this compound within a certified chemical fume hood to minimize inhalation
exposure.[4][5]

» Avoid generating dust during handling.
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» Use appropriate Personal Protective Equipment (PPE) at all times.[4]

o Be aware of the hazards associated with all other reagents and solvents used in the

experimental procedure, particularly those for Boc and Fmoc group removal like
Trifluoroacetic acid (TFA) and piperidine.[3][6]

Quantitative Data Summary

The following table summarizes the key quantitative information for Boc-Asp-Ofm.

Property

Value

Chemical Name

(2S)-4-(9H-fluoren-9-ylmethoxy)-2-[(2-
methylpropan-2-yl)oxycarbonylamino]-4-

oxobutanoic acid

CAS Number 117014-32-1

Molecular Formula C23H25NOe

Molecular Weight 411.45 g/mol

Appearance White to off-white solid/powder

Solubility Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[4]

Storage Temperature

Recommended storage at -20°C for long-term
stability (up to 1 month for stock solutions) or
-80°C (up to 6 months for stock solutions).
Shipped with blue ice or at room temperature for
the solid form.[7][8]

Operational Plan: Step-by-Step Guidance

This section provides a procedural workflow for the safe handling of Boc-Asp-Ofm.

Required Personal Protective Equipment (PPE)

Before handling, ensure the following PPE is worn correctly:
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Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles.

Hand Protection: Nitrile or neoprene gloves. Inspect gloves for any tears or holes before use.

Body Protection: A standard laboratory coat.[9] For tasks with a higher risk of splashing, a
chemically resistant apron is recommended.

Respiratory Protection: Not typically required when handling small quantities in a fume hood.
If weighing outside of a ventilated enclosure, a NIOSH-approved N95 respirator should be
used to prevent dust inhalation.

Receiving and Storage Protocol

Inspection: Upon receipt, inspect the container for any damage or leaks.

Verification: Confirm the label matches the order and that the container is sealed.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents, acids, and bases. For long-term storage, follow
the recommended temperature guidelines (-20°C or -80°C).[7][8]

Weighing and Solution Preparation

Work Area: Perform all weighing and solution preparation inside a chemical fume hood to
control dust and vapor.[4]

Weighing: To prevent dust generation, weigh the powder carefully. Use a spatula to transfer
the solid. If possible, use a weighing boat or paper that can be rinsed with the solvent directly
into the reaction vessel.

Dissolving: Add the desired solvent slowly to the solid. If necessary, cap the vial and sonicate
or gently heat (e.g., to 37°C) to aid dissolution.[7][8]

Labeling: Clearly label the prepared stock solution with the chemical name, concentration,
solvent, and date of preparation.

Storage of Solutions: Store stock solutions in tightly sealed containers at the recommended
temperature (-20°C or -80°C) and for the specified duration to avoid degradation.[7][8]
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Use in Experimental Procedures (e.g., Peptide
Synthesis)

o Environment: All reactions involving Boc-Asp-Ofm and associated reagents should be
conducted in a chemical fume hood.[5]

o Reagent Addition: When adding reagents, especially hazardous ones like TFA or piperidine
for deprotection, do so slowly and carefully to control the reaction rate and prevent
splashing.

» Monitoring: Continuously monitor the reaction. Do not leave reactions unattended without
proper safety measures in place.

o Workup: During the workup phase, be mindful of potential hazards from quenching reagents
and extraction solvents.

Spill and Emergency Procedures
e Small Spills (Solid):

o Gently sweep up the spilled solid, avoiding dust creation.
o Place the material into a sealed container for waste disposal.

o Clean the spill area with a wet cloth or paper towel, and place the cleaning materials in the
waste container.

o Large Spills:

Evacuate the immediate area.

[¢]

o

Alert laboratory personnel and the safety officer.

o

Prevent the spread of the material.

[¢]

Proceed with cleanup only if you are trained and have the appropriate PPE.

Disposal Plan
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Proper disposal is critical to ensure laboratory and environmental safety.

Chemical Waste

e Solid Boc-Asp-Ofm: Dispose of expired or unused solid material in a designated, labeled
hazardous waste container for solid chemical waste.

o Solutions: Dispose of solutions containing Boc-Asp-Ofm in a designated, labeled hazardous
waste container for liquid organic waste. Do not pour down the drain.

» Reaction Mixtures: All waste from reactions, including cleavage cocktails containing TFA,
must be collected in a designated hazardous waste container.[10]

Contaminated Materials

e PPE: Dispose of grossly contaminated gloves and other disposable PPE in the solid
hazardous waste stream.

o Consumables: Used weighing boats, pipette tips, and other contaminated disposable
labware should be placed in a designated solid waste container.

o Glassware: Rinse contaminated glassware with an appropriate solvent (e.g., acetone, ethyl
acetate) three times. Collect the rinsate as hazardous liquid waste. The cleaned glassware
can then be washed normally.

Workflow Visualization

The following diagram illustrates the standard operational workflow for handling Boc-Asp-Ofm,
from receipt to disposal.
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Caption: Safe handling workflow for Boc-Asp-Ofm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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